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Compound of Interest

Compound Name: 1-Bromo-3-methylcyclohexane

Cat. No.: B079242

Essential Safety and Handling Guide for 1-
Bromo-3-methylcyclohexane

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-Bromo-3-methylcyclohexane. Adherence to
these procedures is vital for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-3-methylcyclohexane is a combustible liquid that can cause skin, eye, and
respiratory irritation.[1][2][3] Appropriate personal protective equipment is the first line of
defense against exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Specifications and

Body Part Protection
Standards
Must conform to EN 166 (EU)
Tightly fitting safety goggles or NIOSH (US) approved
Eyes/Face with side-shields or a face standards. A face shield is
shield. recommended when there is a

risk of splashing.

Gloves must be inspected prior
to use. While specific
breakthrough times for 1-
Bromo-3-methylcyclohexane
] ] ] ] are not readily available, nitrile
) Chemical-resistant, impervious
Skin/Hands or neoprene gloves are
gloves.

generally recommended for
halogenated hydrocarbons. It
is crucial to consult the glove
manufacturer's specific

chemical resistance data.

A flame-retardant lab coat that
fastens securely is essential.

For larger quantities or

Laboratory coat or chemical- significant splash risks, a
Body resistant apron. chemical-resistant apron over
the lab coat is advised.[4]
Wear impervious clothing to
prevent skin contact.[4]
Respiratory Chemical fume hood or a All' handling should be

NIOSH-approved respirator. conducted in a certified
chemical fume hood to avoid
inhalation of vapors.[3][4] If a
fume hood is not available, a
full-face respirator with
appropriate cartridges for
organic vapors should be

used, especially if exposure
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limits are exceeded or irritation

is experienced.[4]

Substantial, closed-toe shoes
are mandatory in the

Feet Closed-toe shoes. )
laboratory to protect against

spills.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Bromo-3-methylcyclohexane is
essential for safe handling and storage.

Table 2: Physical and Chemical Properties of 1-Bromo-3-methylcyclohexane

Property Value

Molecular Formula C7H13Br[2][4]

Molecular Weight 177.08 g/mol [2][4]
Appearance Colorless liquid[4]

Boiling Point 181.96 °C (estimate)[4]
Flash Point 65.5 °C[1][4][5]

Density 1.2676 g/cm3[4]

Vapor Pressure 1.18 mmHg at 25 °C[1][4][5]

GHS Hazard Information

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized way of communicating hazard information.

Table 3: GHS Hazard Classification for 1-Bromo-3-methylcyclohexane
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Hazard Class Hazard Statement
Flammable liquids (Category 4) H227: Combustible liquid[2]
Skin corrosion/irritation (Category 2) H315: Causes skin irritation[2][3]

Serious eye damage/eye irritation (Category 2A)  H319: Causes serious eye irritation[2][3]

Specific target organ toxicity, single exposure ] S
H335: May cause respiratory irritation[2][3]

(Category 3)

Note: Occupational Exposure Limits (OELs) such as OSHA PEL, NIOSH REL, or ACGIH TLV
for 1-Bromo-3-methylcyclohexane are not readily available in public databases.[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is critical for maintaining a safe laboratory environment when handling
1-Bromo-3-methylcyclohexane.

Workflow for Safe Handling
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Preparation

Don Appropriate PPE

Verify Fume Hood Functionality

Ensure Spill Kit is Accessible

Transfer in Fume Hood

Use Non-Sparking Tools

Ground Equipment

Keep Container Closed

Cool, Dry, Well-Ventilated Area

A4

Away from Ignition Sources

A4

Separate from Incompatible Materials

Collect in Labeled, Sealed Container

Dispose of Contaminated PPE

Transfer to Licensed Disposal Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-3-methylcyclohexane.
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Step-by-Step Procedure:

e Preparation:

[¢]

Before handling, ensure that the chemical fume hood is functioning correctly.

[¢]

Don all required PPE as detailed in Table 1.

[e]

Locate the nearest eyewash station and safety shower.

o

Ensure a spill kit with appropriate absorbent material is readily available.

e Handling:

[¢]

Perform all weighing and transfer operations within the fume hood to minimize vapor
inhalation.[4]

[¢]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[4]

[e]

Ground and bond containers and receiving equipment to prevent static discharge.

o

Avoid contact with skin, eyes, and clothing.[4]

[¢]

Keep the container tightly closed when not in use.[4]

» In Case of Accidental Exposure:

[e]

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with
soap and plenty of water. Seek medical attention.[4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek immediate medical attention.[4]

o Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[4]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of 1-Bromo-3-methylcyclohexane and associated waste is crucial to prevent
environmental contamination.

o Waste Collection:

o Collect all waste, including unused product and contaminated materials (e.g., gloves,
weighing paper), in a designated, labeled, and sealed hazardous waste container.[4]

o Disposal Method:

o The material should be disposed of by a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

o Do not allow the chemical to enter drains or sewer systems.[4]
» Contaminated Packaging:

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[4]

o Alternatively, the packaging can be punctured to make it unusable for other purposes and
then disposed of in a sanitary landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Bromo-3-
methylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079242#personal-protective-equipment-for-handling-
1-bromo-3-methylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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